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Compound of Interest

Compound Name: 5,7-Dinitrooxindole

Cat. No.: B1333236 Get Quote

5,7-Dinitrooxindole: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

synthesis of 5,7-dinitrooxindole. It includes a compilation of its known physicochemical and

spectroscopic data, detailed experimental protocols, and explores its potential biological

significance based on related compounds.

Chemical Structure and Identification
5,7-Dinitrooxindole is a heterocyclic aromatic compound featuring an oxindole core with two

nitro group substituents.

IUPAC Name: 5,7-dinitro-1,3-dihydroindol-2-one[1]

CAS Number: 30490-21-2[1]

Molecular Formula: C₈H₅N₃O₅[1]

Canonical SMILES: C1C2=C(C(=CC(=C2)--INVALID-LINK--[O-])--INVALID-LINK--

[O-])NC1=O[1]
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Chemical Structure:

Synthesis Workflow
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(Maintain Low Temperature)
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Recrystallize from
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5,7-Dinitrooxindole
(Yellow Crystals)

Characterization Workflow

Purified 5,7-Dinitrooxindole
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Hypothetical Signaling Pathway

5,7-Dinitrooxindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dinitrooxindole
https://www.benchchem.com/product/b1333236#5-7-dinitrooxindole-chemical-properties-and-structure
https://www.benchchem.com/product/b1333236#5-7-dinitrooxindole-chemical-properties-and-structure
https://www.benchchem.com/product/b1333236#5-7-dinitrooxindole-chemical-properties-and-structure
https://www.benchchem.com/product/b1333236#5-7-dinitrooxindole-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1333236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

